Methyl 4-chloro-3-hydroxythiophene-2-carboxylate

• IUPAC Name: methyl 4-chloro-3-hydroxythiophene-2-carboxylate
• InChI: InChI=1S/C6H5ClO3S/c1-10-6(9)5-4(8)3(7)2-11-5/h2,8H,1H3
• InChI Key: ZJAVQZHWDFGPQG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CS1)Cl)O
• Molecular Formula: C6H5ClO3S
• DSSTOX Substance ID: DTXSID40716092
• Molecular Weight: 192.62 g/mol
• CAS RN: 65449-59-4

Description

“Methyl 4-chloro-3-hydroxythiophene-2-carboxylate” is a chemical compound with the CAS Number: 65449-59-4. It has a molecular weight of 192.62 and its IUPAC name is methyl 4-chloro-3-hydroxy-1H-1lambda3-thiophene-2-carboxylate. The compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for “Methyl 4-chloro-3-hydroxythiophene-2-carboxylate” is 1S/C6H6ClO3S/c1-10-6(9)5-4(8)3(7)2-11-5/h2,8,11H,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“Methyl 4-chloro-3-hydroxythiophene-2-carboxylate” is a solid at room temperature. It should be stored in a dark place, sealed in dry conditions, at 2-8°C. .

Scientific Research Applications

• Physical Form : Solid

It’s important to note that the use of this compound in scientific research should be conducted by trained professionals in a controlled laboratory environment, following all relevant safety protocols.

• Physical Form : Solid

It’s important to note that the use of this compound in scientific research should be conducted by trained professionals in a controlled laboratory environment, following all relevant safety protocols.

• Physical Form : Solid

It’s important to note that the use of this compound in scientific research should be conducted by trained professionals in a controlled laboratory environment, following all relevant safety protocols.

Safety And Hazards

“Methyl 4-chloro-3-hydroxythiophene-2-carboxylate” is classified under the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Synthesis routes and methods

Procedure details

2,4-Dichloro-2-methoxycarbonylthiophene-3(2H)-one (60 mmol) in acetic acid (50 ml) was treated with metallic zinc (60 mmol) at room temperature for 18 hours. The solvent was removed under reduced pressure and the residue partitioned between water and ether. The organic phase was washed with water, dried with sodium sulphate and the solvent removed under reduced pressure to leave a solid which was crystallised from hexane m.p. 76°-77° C.